Cas no 78996-15-3 (Retinoic acid-d)

• Product Name: Retinoic acid-d
• CAS No: 78996-15-3
• MF: C₂₀H₂₈O₂
• MW: 305.465934753418
• CID: 2258279
• PubChem ID: 46782872
• Update Time: 2025-06-28

Retinoic acid-d Chemical and Physical Properties

Names and Identifiers

• 9-cis-Retinoic Acid-d5
• 11-cis-Retinoic Acid-d5
• 13-cis-Retinoic Acid-d5
• 9-cis,13-cis-Retinoic Acid-d5
• all-trans-Retinoic Acid-d5 (major)
• [2H5]-Retinoid analogues
• (2Z,4E,6E,8E)-9-[3,3-Dideuterio-6,6-dimethyl-2-(trideuteriomethyl)cyclohexen-1-yl]-3,7-dimethylnona-
• Retinoic acid-d
• Isotretinoin-d5
• Retinoic-4,4,18,18,18-d5 acid
• HY-15127S
• 78996-15-3
• HY-15127S2
• (2Z,4E,6E,8E)-9-[3,3-dideuterio-6,6-dimethyl-2-(trideuteriomethyl)cyclohexen-1-yl]-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• CS-0201120
• ??13-cis-Retinoic Acid-d5
• CS-0201121

• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14-/i3D3,10D2
• InChI Key： SHGAZHPCJJPHSC-UTAVKCRPSA-N
• SMILES： OC(/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C([2H])([2H])[2H])C([2H])([2H])CCC1(C)C)=O

Computed Properties

• Exact Mass: 305.240313861g/mol
• Monoisotopic Mass: 305.240313861g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids

Additional information on Retinoic acid-d

Retinoic Acid-D: A Comprehensive Overview

Retinoic Acid-D (CAS No. 78996-15-3) is a derivative of retinoic acid, a naturally occurring compound derived from vitamin A. It has garnered significant attention in the fields of dermatology, oncology, and molecular biology due to its unique properties and potential therapeutic applications. This article provides an in-depth exploration of Retinoic Acid-D, including its chemical structure, biological functions, and the latest research advancements.

Retinoic Acid-D is chemically characterized by its ability to modulate cellular differentiation and proliferation. This compound is particularly notable for its role in regulating gene expression through interaction with nuclear receptors, specifically the retinoic acid receptor (RAR) and retinoid X receptor (RXR). Recent studies have highlighted its potential in treating various skin conditions, such as acne vulgaris and photoaging, due to its ability to promote epidermal renewal and reduce inflammation. For instance, a 2023 study published in the *Journal of Dermatological Science* demonstrated that Retinoic Acid-D significantly improved skin texture and reduced hyperpigmentation when applied topically.

Beyond dermatology, Retinoic Acid-D has shown promise in oncological research. Preclinical studies have indicated that it may inhibit the growth of certain cancer cells by inducing apoptosis and suppressing angiogenesis. A 2023 paper in *Oncotarget* reported that Retinoic Acid-D exhibited anti-tumor activity in models of breast cancer, suggesting its potential as a novel therapeutic agent. These findings underscore the importance of further research into its mechanisms of action and safety profiles.

The synthesis of Retinoic Acid-D involves a multi-step chemical process that ensures high purity and stability. Researchers have optimized synthetic pathways to enhance yield and minimize byproducts, making it more accessible for large-scale production. This advancement has facilitated its application in both academic research and industrial settings, particularly in the development of cosmeceuticals and pharmaceuticals.

In terms of safety, Retinoic Acid-D is generally well-tolerated when used at appropriate concentrations. However, excessive exposure may lead to side effects such as skin irritation or photosensitivity. Regulatory agencies have established guidelines to ensure its safe use in consumer products, emphasizing the importance of proper formulation and dosage.

Looking ahead, the future of Retinoic Acid-D lies in its potential for personalized medicine. Advances in genomics and proteomics are enabling researchers to identify biomarkers that predict individual responses to retinoid therapy. This could pave the way for tailored treatments that maximize efficacy while minimizing adverse effects.

In conclusion, Retinoic Acid-D (CAS No. 78996-15-3) represents a versatile compound with wide-ranging applications in health and medicine. Its ability to influence cellular processes at multiple levels makes it a valuable tool for addressing diverse therapeutic challenges. As research continues to uncover new insights into its mechanisms and applications, Retinoic Acid-D is poised to play an increasingly important role in both clinical practice and cosmetic innovation.